Cas no 1596760-04-1 (1-(2-Aminophenyl)-3-methylpiperidin-4-ol)

• Product Name: 1-(2-Aminophenyl)-3-methylpiperidin-4-ol
• CAS No: 1596760-04-1
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 4771641
• Update Time: 2025-06-27

1-(2-Aminophenyl)-3-methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminophenyl)-3-methylpiperidin-4-ol
• 1-(2-Aminophenyl)-3-methylpiperidin-4-ol

• Inchi： 1S/C12H18N2O/c1-9-8-14(7-6-12(9)15)11-5-3-2-4-10(11)13/h2-5,9,12,15H,6-8,13H2,1H3
• InChI Key： GTKLBLFFMRNALZ-UHFFFAOYSA-N
• SMILES： OC1CCN(C2C=CC=CC=2N)CC1C

Computed Properties

• Exact Mass: 206.141913202 g/mol
• Monoisotopic Mass: 206.141913202 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.5
• Molecular Weight: 206.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(2-Aminophenyl)-3-methylpiperidin-4-ol

Comprehensive Overview of 1-(2-Aminophenyl)-3-methylpiperidin-4-ol (CAS No. 1596760-04-1): Properties, Applications, and Research Insights

1-(2-Aminophenyl)-3-methylpiperidin-4-ol (CAS No. 1596760-04-1) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its aminophenyl and methylpiperidin-ol moieties, exhibits versatile chemical properties, making it a valuable intermediate in drug discovery and material science. Researchers and industry professionals frequently search for terms like "synthesis of 1-(2-Aminophenyl)-3-methylpiperidin-4-ol", "CAS 1596760-04-1 applications", and "mechanism of action of methylpiperidin derivatives", reflecting its growing relevance.

The molecular structure of 1-(2-Aminophenyl)-3-methylpiperidin-4-ol combines an aromatic amine group with a piperidine ring, which is often associated with bioactive molecules. This dual functionality allows it to interact with various biological targets, particularly in neurological and metabolic pathways. Recent studies highlight its potential as a precursor for central nervous system (CNS) therapeutics, aligning with trending topics such as "neuroprotective agents 2024" and "novel piperidine-based drug candidates". Its hydroxyl group further enhances solubility, a critical factor in drug formulation.

From a synthetic chemistry perspective, CAS No. 1596760-04-1 is often synthesized via reductive amination or multi-step coupling reactions. Optimizing its yield and purity remains a focus, as evidenced by searches for "high-purity 1-(2-Aminophenyl)-3-methylpiperidin-4-ol suppliers" and "green chemistry approaches for piperidine derivatives". Environmental sustainability in synthesis is a hot topic, driving innovations in catalytic methods and solvent selection.

In material science, this compound's aromatic amine group enables applications in polymer modification and ligand design for catalysis. Its thermal stability and electronic properties are explored in organic electronics, resonating with searches like "piperidine-based conductive materials". The compound's adaptability underscores its cross-disciplinary utility.

Safety and handling of 1-(2-Aminophenyl)-3-methylpiperidin-4-ol adhere to standard laboratory protocols. While not classified as hazardous, proper storage (e.g., under inert atmosphere) is recommended to preserve its stability. Regulatory compliance, such as REACH and GMP standards, is frequently discussed in procurement contexts.

Future research directions include exploring its enantioselective synthesis and derivatization for targeted drug delivery. As interest in precision medicine grows, so does demand for structurally diverse intermediates like this compound. Its role in AI-driven drug discovery platforms further positions it as a molecule of modern scientific interest.

In summary, 1-(2-Aminophenyl)-3-methylpiperidin-4-ol (CAS No. 1596760-04-1) bridges multiple scientific domains, from medicinal chemistry to advanced materials. Its evolving applications and synthetic accessibility ensure its continued prominence in research and industrial workflows.